Cas no 1787902-88-8 (N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide)

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide is a specialized organic compound featuring a hybrid structure incorporating both furan and thiophene moieties. This molecule exhibits potential utility in pharmaceutical and materials science research due to its unique heterocyclic framework, which may confer desirable electronic or bioactive properties. The presence of a hydroxypropyl linker and carboxamide group enhances its versatility for further derivatization or coordination chemistry applications. Its structural complexity allows for exploration in drug discovery, particularly in targeting receptors or enzymes where fused heterocycles are advantageous. The compound's stability and synthetic accessibility make it a practical intermediate for advanced chemical studies.
N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide structure
1787902-88-8 structure
Product Name:N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide
CAS No:1787902-88-8
MF:C13H15NO3S
MW:265.328102350235
CID:5405038
Update Time:2025-06-14

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]thiophene-3-carboxamide
    • N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide
    • Inchi: 1S/C13H15NO3S/c1-13(16,7-11-3-2-5-17-11)9-14-12(15)10-4-6-18-8-10/h2-6,8,16H,7,9H2,1H3,(H,14,15)
    • InChI Key: FHCLVROJAGVHNF-UHFFFAOYSA-N
    • SMILES: C1SC=CC=1C(NCC(O)(C)CC1=CC=CO1)=O

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Additional information on N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide

Research Briefing on N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide (CAS: 1787902-88-8)

In recent years, the compound N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide (CAS: 1787902-88-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining furan and thiophene moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The compound's stability under various physiological conditions has also been investigated, revealing its suitability for further preclinical and clinical studies.

One of the most notable findings in recent research is the compound's potential as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated its ability to interact with key enzymes and receptors involved in inflammatory and metabolic disorders. For instance, the compound has shown inhibitory effects on certain kinases that play a critical role in cell signaling pathways associated with cancer and autoimmune diseases. These findings suggest that N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide could serve as a lead compound for the development of novel therapeutics.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential as an antimicrobial agent. The unique structural features of the molecule, particularly the presence of the furan and thiophene rings, contribute to its ability to disrupt microbial cell membranes. Laboratory tests have shown efficacy against a range of Gram-positive and Gram-negative bacteria, as well as some fungal strains. These results highlight the compound's versatility and its potential for addressing the growing challenge of antimicrobial resistance.

Further investigations into the pharmacokinetic properties of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies in animal models have indicated favorable bioavailability and a relatively long half-life, which are critical factors for its development as a therapeutic agent. Researchers are also exploring formulation strategies to enhance its solubility and stability, which could further improve its clinical applicability.

Despite the promising results, challenges remain in the development of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide as a therapeutic agent. Issues such as potential toxicity and off-target effects need to be thoroughly investigated in future studies. Additionally, the compound's mechanism of action at the molecular level requires further elucidation to optimize its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}thiophene-3-carboxamide (CAS: 1787902-88-8) represents a promising candidate for various therapeutic applications, including kinase inhibition and antimicrobial activity. Recent research has provided a solid foundation for further exploration, but additional studies are needed to fully realize its potential. The compound's unique structural and functional properties make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry fields.

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